Cas no 1423027-04-6 (1-(2-methoxyethyl)-1-methylguanidine hydrochloride)

• Product Name: 1-(2-methoxyethyl)-1-methylguanidine hydrochloride
• CAS No: 1423027-04-6
• MF: C₅H₁₄ClN₃O
• MW: 167.637159824371
• CID: 4598165
• PubChem ID: 71757167
• Update Time: 2025-06-08

1-(2-methoxyethyl)-1-methylguanidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-N-methylguanidine hydrochloride
• 1-(2-methoxyethyl)-1-methylguanidine hydrochloride

• Inchi： 1S/C5H13N3O.ClH/c1-8(5(6)7)3-4-9-2;/h3-4H2,1-2H3,(H3,6,7);1H
• InChI Key： QNNKCUGMVZVVBF-UHFFFAOYSA-N
• SMILES： N(CCOC)(C)C(=N)N.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines

Additional information on 1-(2-methoxyethyl)-1-methylguanidine hydrochloride

Comprehensive Overview of 1-(2-methoxyethyl)-1-methylguanidine hydrochloride (CAS 1423027-04-6): Properties, Applications, and Research Insights

1-(2-methoxyethyl)-1-methylguanidine hydrochloride (CAS 1423027-04-6) is a chemically modified guanidine derivative gaining attention in pharmaceutical and biochemical research. This compound, characterized by its methoxyethyl and methylguanidine functional groups, exhibits unique physicochemical properties that make it valuable for drug discovery and molecular studies. Researchers are increasingly exploring its potential as a building block for small-molecule therapeutics, particularly in targeting enzyme modulation and cell signaling pathways.

The structural features of 1-(2-methoxyethyl)-1-methylguanidine hydrochloride include a polar hydrophilic moiety (methoxyethyl) and a guanidine core, which enhances solubility in aqueous systems while maintaining membrane permeability. This balance is critical for bioavailability optimization, a key focus in modern pharmacokinetic research. Recent studies highlight its utility in designing prodrugs and bioconjugates, aligning with the growing demand for precision medicine approaches.

In synthetic chemistry, CAS 1423027-04-6 serves as a versatile intermediate for N-alkylation reactions and heterocycle formation. Its hydrochloride salt form improves stability during storage and handling, addressing common challenges in compound shelf-life. Analytical data (e.g., NMR, HPLC) confirm high purity (>98%), meeting stringent requirements for high-throughput screening (HTS) in drug development pipelines.

Emerging applications of this compound intersect with trending topics like neurodegenerative disease research and metabolic disorder therapeutics. Its structural similarity to endogenous arginine analogs positions it as a candidate for investigating nitric oxide synthase regulation—a hot topic in cardiovascular and anti-inflammatory studies. These connections make CAS 1423027-04-6 relevant to current searches on "guanidine-based drug design" and "small molecule modulators."

From a green chemistry perspective, synthetic routes for 1-(2-methoxyethyl)-1-methylguanidine hydrochloride are being optimized to reduce organic solvent waste, responding to industry demands for environmentally friendly synthesis. Computational modeling (QSAR and molecular docking) studies further explore its structure-activity relationships, frequently searched terms in cheminformatics communities.

Quality control protocols for CAS 1423027-04-6 emphasize ICH guidelines-compliant characterization, including residual solvent analysis and polymorph screening. Such rigor caters to pharmaceutical developers seeking CMC documentation support—a recurring query in regulatory science forums. Storage recommendations (-20°C under inert atmosphere) align with best practices for labile compounds preservation.

The compound’s role in peptide mimetics design connects it to popular searches about oral peptide drugs—a breakthrough area in biopharmaceuticals. Its cationic nature also sparks interest in nucleic acid delivery systems, particularly for gene therapy applications where transfection efficiency enhancement is crucial.

Ongoing patent analyses reveal innovative uses of 1-(2-methoxyethyl)-1-methylguanidine hydrochloride in kinase inhibitor formulations and allosteric modulator development. These findings address frequent searches on "novel drug targets 2024" and "next-generation therapeutic scaffolds." Safety profiles (LD50 studies) confirm its suitability for further preclinical evaluation stages.

In analytical applications, this compound serves as a HPLC calibration standard for basic nitrogen-containing compounds, responding to laboratory needs for method validation references. Its distinct UV absorption characteristics facilitate detection in complex matrices, a feature valued in bioanalytical method development workflows.

Future research directions for CAS 1423027-04-6 may explore its crystal engineering potential for co-crystal formation, or its utility in metal-organic frameworks (MOFs)—topics gaining traction in materials science literature. Such multidisciplinary applications underscore why this compound remains a focus for both academic researchers and industrial R&D teams worldwide.